N,N-diethylmorpholine-2-carboxamide

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: N,N-diethylmorpholine-2-carboxamide
• InChI: InChI=1S/C9H18N2O2/c1-3-11(4-2)9(12)8-7-10-5-6-13-8/h8,10H,3-7H2,1-2H3
• InChI Key: HIRULOMBJKTAKG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CNCCO1

Description

Comparison with Similar Compounds

Structural Analogues

N-(2-Chloroethyl)morpholine-4-carboxamide

• Molecular Formula : C₇H₁₃ClN₂O₂ (vs. C₉H₁₆N₂O₂ for N,N-diethylmorpholine-2-carboxamide).
• Substituents : A chloroethyl group replaces the diethyl groups on the carboxamide nitrogen.
• Synthesis : Prepared by reacting morpholine with 2-chloroethyl isocyanate in diethyl ether .
• Properties :
  • Exhibits a chair-shaped morpholine ring and planar urea-type N₂CO unit.
  • Forms hydrogen-bonded chains (N–H⋯O interactions) in its crystal structure, enhancing stability .
• Applications : Used in platinum complex studies, suggesting utility in coordination chemistry and drug delivery .

5-Formyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

• Molecular Formula : C₈H₁₀N₂O₂.
• Substituents : A pyrrole ring (aromatic) with a formyl group at the 5-position and dimethyl carboxamide.
• Formyl group introduces reactivity for further functionalization (e.g., Schiff base formation) .

N,N-Dimethyl-2-sulfamoylnicotinamide

• Molecular Formula : C₈H₁₁N₃O₃S.
• Substituents : A pyridine ring with sulfamoyl and dimethyl carboxamide groups.
• Properties :
  • Sulfamoyl group enhances hydrogen-bonding capacity and acidity.
  • Pyridine ring contributes to π-π stacking interactions, relevant in enzyme inhibition .

Physicochemical Properties

Property	This compound	N-(2-Chloroethyl)morpholine-4-carboxamide	5-Formyl-N,N-dimethylpyrrole-2-carboxamide
Molecular Weight	~188.24 g/mol	216.65 g/mol	166.18 g/mol
Solubility	High (polar solvents due to morpholine)	Moderate (chloroethyl group reduces polarity)	Low (aromatic pyrrole ring)
Melting Point	Not reported	Not reported	Not reported
Key Functional Groups	Diethyl carboxamide, morpholine	Chloroethyl carboxamide, morpholine	Dimethyl carboxamide, formyl-pyrrole